Cas no 894351-85-0 (N-Methyl-2-(1-benzylindol-5-yl)ethane-1-sulfonamide)

• Product Name: N-Methyl-2-(1-benzylindol-5-yl)ethane-1-sulfonamide
• CAS No: 894351-85-0
• MF: C₁₈H₂₀N₂O₂S
• MW: 328.428603172302
• CID: 858403
• PubChem ID: 66973924
• Update Time: 2025-04-19

N-Methyl-2-(1-benzylindol-5-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(phenylMethyl)-1H-indole-5-ethanesulfonaMide
• 2-(1-benzyl-1H-indol-5-yl)ethanesulfonic acid methylamide
• 2-(1-benzylindol-5-yl)-N-methylethanesulfonamide
• FT-0672039
• SCHEMBL1276195
• DTXSID30736128
• N-Methyl-[2-(1-benzylindol-5-yl)ethane-1-sulfonamide
• 2-(1-Benzyl-1H-indol-5-yl)-N-methylethane-1-sulfonamide
• JAYORSKJTWWUMN-UHFFFAOYSA-N
• 2-(1-benzyl-1H-indol-5-yl)-ethanesulfonic acid methylamide
• 894351-85-0
• N-Methyl-2-(1-benzylindol-5-yl)ethane-1-sulfonamide

• Inchi： 1S/C18H20N2O2S/c1-19-23(21,22)12-10-15-7-8-18-17(13-15)9-11-20(18)14-16-5-3-2-4-6-16/h2-9,11,13,19H,10,12,14H2,1H3
• InChI Key： JAYORSKJTWWUMN-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC2=C(C=CN2CC2C=CC=CC=2)C=1)(NC)(=O)=O

Computed Properties

• Exact Mass: 328.12500
• Monoisotopic Mass: 328.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 59.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 93-96°C
• Boiling Point: 545.7±60.0 °C at 760 mmHg
• Flash Point: 283.8±32.9 °C
• PSA: 59.48000
• LogP: 4.25300
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

N-Methyl-2-(1-benzylindol-5-yl)ethane-1-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer